Cas no 735205-88-6 (2-Butanamine,1-(2,6-dimethylphenoxy)-)

• Product Name: 2-Butanamine,1-(2,6-dimethylphenoxy)-
• CAS No: 735205-88-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 559586
• Update Time: 2024-11-26

2-Butanamine,1-(2,6-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanamine,1-(2,6-dimethylphenoxy)-
• 2-Butanamine,1-(2,6-dimethylphenoxy)-(9CI)
• 1-(2,6-dimethylphenoxy)butan-2-amine

• Inchi： 1S/C12H19NO/c1-4-11(13)8-14-12-9(2)6-5-7-10(12)3/h5-7,11H,4,8,13H2,1-3H3
• InChI Key： BIRUZSBSCPMJTC-UHFFFAOYSA-N
• SMILES： C(OC1=C(C)C=CC=C1C)C(N)CC

Computed Properties

• Exact Mass: 193.147
• Monoisotopic Mass: 193.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2A^2